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Compound of Interest

Compound Name: 2-Bromo-4-fluoro-3-methylpyridine

Cat. No.: B8266833

Get Quote

Executive Directive: The "Halogenated" Imperative
Immediate Action Required: 2-Bromo-4-fluoro-3-methylpyridine (CAS: 1227599-65-6) must

be segregated strictly into the Halogenated Organic Waste stream.[1]

Why This Matters: Unlike standard pyridine or non-halogenated solvents (e.g., acetone,

toluene), this compound contains both Bromine and Fluorine substituents.[1][2] If incorrectly

disposed of in a non-halogenated waste stream (often destined for fuel blending or standard

incineration), the combustion process releases corrosive Hydrogen Bromide (HBr) and

Hydrogen Fluoride (HF) gases. This not only damages incinerator scrubbers but can trigger

severe regulatory fines (EPA/RCRA) for misclassification of waste streams.[1]

Core Rule: If the container label says "Non-Halogenated," this chemical does not belong there.

[1]

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in safe disposal.[1] This

compound is not just "organic waste"; it is a reactive halogenated aromatic.[1]
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Parameter Data Operational Implication

CAS Number 1227599-65-6
Unique identifier for waste

manifests.[1]

Molecular Formula C₆H₅BrFN
Contains Nitrogen, Bromine,

Fluorine.[1][2][3]

Flash Point ~98°C (Predicted)

Combustible (Class IIIB).[1]

Keep away from oxidizers.[1]

[4][5][6]

Reactivity Pyridine Ring
Basic nature; incompatible with

strong acids.[1]

Combustion Byproducts NOx, COx, HF, HBr
CRITICAL: Requires scrubbed

incineration.[1][2]

Physical State Liquid (typically)
Requires leak-proof secondary

containment.[1]

Waste Segregation Logic (Decision Framework)
The following decision tree illustrates the operational workflow for disposing of 2-Bromo-4-
fluoro-3-methylpyridine in various experimental states.
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Waste Generation Source
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Caption: Operational workflow for segregating 2-Bromo-4-fluoro-3-methylpyridine based on

physical state and solvent composition.

Detailed Disposal Protocols
Scenario A: Pure Chemical (Expired or Unused
Inventory)
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Do not decant pure chemical into a general waste drum.[1] High concentrations pose higher

risks.[1][2]

Keep in Original Container: If the bottle is intact, keep the chemical in its original

manufacturer packaging.[1]

Overpack: Place the original bottle into a sealable plastic bag (secondary containment) to

protect the label and contain potential leaks.

Labeling: Attach a hazardous waste tag.

Chemical Name: Write out fully: "2-Bromo-4-fluoro-3-methylpyridine".

Constituents: 100%.[1][7]

Hazards: Check "Toxic" and "Irritant".[1][8]

Handoff: Request a "Lab Pack" pickup from your EHS or waste contractor.[1] This ensures

the pure chemical is treated individually rather than bulked.[1]

Scenario B: Reaction Mixtures (Solvent Waste)
This is the most common scenario (e.g., rotary evaporator trap waste).[1][2]

Select Container: Use a dedicated HDPE or Glass carboy labeled "HALOGENATED

ORGANIC WASTE".[1]

Note: Ensure the container is compatible with the primary solvent (e.g., don't use certain

plastics if your solvent is DCM, though HDPE is generally safe for this pyridine derivative).

[1][2]

pH Check: If the reaction involved strong acids, neutralize the waste to pH 6-8 before adding

to the drum to prevent exothermic reactions or gas evolution inside the waste container.

Log the Addition: On the waste manifest/log sheet, you must list "2-Bromo-4-fluoro-3-
methylpyridine" as a contaminant.[1]

Why? Even at 1% concentration, the halogen content dictates the incineration method.[1]
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Scenario C: Contaminated Solids (Gloves, Wipes, Silica
Gel)[1][2]

Double Bagging: Collect contaminated nitrile gloves, paper towels, and column

chromatography silica in a clear, heavy-duty polyethylene bag (minimum 4 mil thickness).[1]

[2]

Segregation: Do not mix with regular trash.

Labeling: Tag as "Solid Debris Contaminated with Halogenated Organics."

Disposal: Place in the solid hazardous waste drum (usually a wide-mouth fiber or plastic

drum with a locking ring).

Emergency Spill Response Protocol
In the event of a spill outside a fume hood, immediate action is required to prevent respiratory

exposure to vapors.[1][3]
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Step Action Rationale

1. Evacuate & Ventilate

Clear the immediate area.[1][9]

Open windows if safe; close

lab doors.

Minimizes inhalation exposure

(Respiratory Irritant).[1][7][10]

2. PPE Up

Wear Butyl Rubber or Silver

Shield gloves.[1] Standard

Nitrile provides only splash

protection for halogenated

pyridines.[1]

Prevents dermal absorption.[1]

3. Contain

Encircle the spill with

Vermiculite or Dry Sand.[1] Do

not use paper towels or

sawdust (combustible).[1]

Inert materials prevent

reaction; sawdust can increase

fire risk.[1]

4. Collect

Scoop absorbed material into

a wide-mouth jar or heavy bag.

[1]

Seals vapors.

5.[1] Decontaminate
Wash the surface with a dilute

soap/water solution.[1]
Removes oily residue.

6.[1] Dispose

Label the debris as

"Hazardous Waste - Spill

Cleanup (Contains

Halogenated Pyridine)".

Alerts disposal team to

potential off-gassing.

Regulatory Compliance (RCRA & EPA)[2][11]
While 2-Bromo-4-fluoro-3-methylpyridine is not explicitly listed on the EPA's "P-List" or "U-

List" (unlike parent Pyridine, U196), it is regulated by characteristic:

Waste Coding:

If the waste is ignitable (Flash point < 60°C, unlikely here but possible in solvent mix):

D001.[1]

If mixed with listed halogenated solvents (DCM, Chloroform): F002.[1]
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Default Classification: If unlisted, it falls under "Halogenated Solvent Waste" for

incineration requirements.[1]

Cradle-to-Grave: You remain liable for this waste until it is destroyed.[1] Using a certified

"Halogenated" stream ensures it goes to a facility equipped with acid gas scrubbers,

satisfying 40 CFR 264 standards.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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